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Compound of Interest |

4-Oxospiro[2.4]heptane-1-
Compound Name:

carboxylic acid
CAS No.: 371979-98-5

Cat. No.: B11918046

Get Quote

\ J

Senior Application Scientist Note: Initial searches for "4-Oxospiro[2.4]heptane-1-carboxylic
acid" did not yield specific technical data for a compound with that precise structure. This
suggests it is not a widely synthesized or commercially available molecule. Therefore, this
guide will focus on the closely related and well-documented compound, Spiro[2.4]heptane-1-
carboxylic acid. The principles of analysis and characterization detailed herein are broadly
applicable to similar spirocyclic carboxylic acids and will be of value to researchers in medicinal
chemistry and materials science.

Introduction and Molecular Overview

Spiro[2.4]heptane-1-carboxylic acid is a saturated bicyclic compound featuring a cyclopropane
ring fused to a cyclopentane ring at a single carbon atom, the spiro center. The carboxylic acid
moiety is attached to the cyclopropane ring. This structural motif is of interest in drug discovery
as the spirocyclic core imparts a three-dimensional architecture that can be advantageous for
binding to biological targets. The rigid nature of the spirocyclic system can also lead to
improved metabolic stability and pharmacokinetic properties in drug candidates.
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dot graph "Spiro_2_4 heptane_1 carboxylic_acid_Structure" { layout=neato; node
[shape=plaintext]; bgcolor="#F1F3F4"; // Nodes for atoms C1 [label="C", pos="0,0!",
fontcolor="#202124"]; C2 [label="C", pos="1.5,0!", fontcolor="#202124"]; C3 [label="C",
pos="0.75,1.3!", fontcolor="#202124"]; C4 [label="C", pos="-0.75,1.3!", fontcolor="#202124"];
C5 [label="C", pos="-1.5,0!", fontcolor="#202124"]; C6 [label="C", pos="0,-1.5!",
fontcolor="#202124"]; C7 [label="C", pos="1.5,-1.5!", fontcolor="#202124"]; C8 [label="C",
pos="3,0!", fontcolor="#202124"]; O1 [label="0", pos="3.75,-0.75!", fontcolor="#EA4335"]; O2
[label="OH", pos="3.75,0.75!", fontcolor="#EA4335"];

// Bonds C1 -- C2 [color="#202124"]; C2 -- C3 [color="#202124"]; C3 -- C4 [color="#202124"];
C4 -- C5 [color="#202124"]; C5 -- C1 [color="#202124"]; C1 -- C6 [color="#202124"]; C6 -- C7
[color="#202124"]; C7 -- C1 [color="#202124"]; C7 -- C8 [color="#202124"]; C8 -- O1
[style=double, color="#EA4335"]; C8 -- O2 [color="#EA4335"]; } Figure 1: 2D Structure of
Spiro[2.4]heptane-1-carboxylic acid.

Physicochemical and Computed Properties

A summary of the key physicochemical and computed properties of Spiro[2.4]heptane-1-
carboxylic acid is provided in the table below. These parameters are essential for predicting the
behavior of the compound in various experimental settings.
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Property Value Source

Molecular Formula C8H1202 PubChem[1][2]

Molecular Weight 140.18 g/mol PubChem[1][2]

CAS Number 17202-94-7 PubChem[1]
spiro[2.4]heptane-1-carboxylic

IUPAC Name ] PubChem[1]
acid

Canonical SMILES C1CcCcC2(Ccr)ccac(=0)o PubChem[1]
XYWFMXZFOVJDHK-

InChl Key PubChem[1]
UHFFFAOYSA-N

Predicted pKa 4.83+0.20 Guidechem[3]

Predicted Boiling Point 243.36 °C Chemchart[4]

Predicted Density 1.11 g/cm3 Chemchart[4]

Predicted Flash Point 102.42 °C Chemchart[4]

Spectroscopic Characterization

The structural elucidation of Spiro[2.4]heptane-1-carboxylic acid relies on standard

spectroscopic techniques. The expected spectral features are outlined below.

Infrared (IR) Spectroscopy

The IR spectrum of a carboxylic acid is highly characteristic.[5] For Spiro[2.4]heptane-1-

carboxylic acid, the following key absorptions are anticipated:

e O-H Stretch: A very broad and strong band from approximately 2500 to 3300 cm™1, arising

from the hydrogen-bonded carboxylic acid hydroxyl group.[5][6]

e C-H Stretch: Sharp peaks appearing around 2850-3000 cm~1 for the sp-hybridized carbons

of the cycloalkane rings.[5]

e C=0 Stretch: A strong, sharp absorption between 1690 and 1760 cm~1 corresponding to the

carbonyl group of the carboxylic acid.[5]
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e C-O Stretch: A medium intensity band in the region of 1210-1320 cm~.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR:

o Carboxylic Acid Proton (-COOH): A broad singlet is expected in the downfield region of the
spectrum, typically between 10-12 ppm.[6][7] This signal will disappear upon the addition of
D20 due to proton-deuterium exchange.[7]

o Cycloalkane Protons: A complex series of multiplets would be observed in the upfield region
(approximately 0.5-2.5 ppm) corresponding to the protons on the cyclopropane and
cyclopentane rings. The diastereotopic nature of many of these protons would lead to
complex splitting patterns.

1B3C NMR:

e Carbonyl Carbon (-C=0): A signal in the range of 160-185 ppm is characteristic of a
carboxylic acid carbonyl carbon.[6] This peak is often of lower intensity.[6]

e Spiro Carbon: The quaternary spiro carbon would appear as a unique signal.

e Cycloalkane Carbons: Signals for the remaining sp3-hybridized carbons of the rings would be
found in the upfield region of the spectrum.

Mass Spectrometry (MS)

In mass spectrometry, the molecular ion peak (M*) would be observed at m/z 140. Subsequent
fragmentation would likely involve the loss of the hydroxyl group (-OH, 17 Da) and the carbonyl
group (-CO, 28 Da).[6]

Reactivity and Synthetic Potential

The chemical reactivity of Spiro[2.4]heptane-1-carboxylic acid is dominated by the carboxylic
acid functional group. It can undergo a variety of transformations to generate a library of
derivatives for further study.
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dot graph "Synthetic_Potential" { rankdir=LR; node [shape=box, style=rounded,
fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge
[fontname="Helvetica", fontsize=9, color="#5F6368"]; bgcolor="#FFFFFF";

start [label="Spiro[2.4]heptane-\n1-carboxylic acid", fillcolor="#4285F4", fontcolor="#FFFFFF"];
ester [label="Ester Derivatives"]; amide [label="Amide Derivatives"]; alcohol [label="Primary
Alcohol"]; acyl_halide [label="Acyl Halide"];

start -> ester [label="Esterification\n(e.g., Fischer)"]; start -> amide
[label="Amidation\n(coupling agents)"]; start -> alcohol [label="Reduction\n(e.qg., LiAIH4)"]; start
-> acyl_halide [label="Halogenation\n(e.g., SOCI2)"]; } Figure 2: Potential synthetic
transformations of Spiro[2.4]heptane-1-carboxylic acid.

 Esterification: Reaction with an alcohol under acidic conditions (e.g., Fischer esterification)
will yield the corresponding ester.

o Amidation: Activation of the carboxylic acid with a coupling agent (e.g., DCC, HATU) followed
by the addition of an amine will form an amide. This is a common strategy in the synthesis of
bioactive molecules.

e Reduction: Strong reducing agents like lithium aluminum hydride (LiAIH4) will reduce the
carboxylic acid to the corresponding primary alcohol.

o Conversion to Acyl Halide: Treatment with reagents such as thionyl chloride (SOCI2) or oxalyl
chloride will convert the carboxylic acid to the more reactive acyl chloride, which is a
versatile intermediate for further functionalization.

Safety and Handling

Spiro[2.4]heptane-1-carboxylic acid is classified as a hazardous substance.[1] Adherence to
appropriate safety protocols is mandatory.

e GHS Hazard Statements:
o H315: Causes skin irritation.[1]

o H318: Causes serious eye damage.[1]
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o H335: May cause respiratory irritation.[1]

o Precautionary Measures:
o Work in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[8][9]

o Avoid inhalation of dust or vapors.[8]

o In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek
medical attention.[8][9]

o Store in a cool, dry, and well-ventilated place in a tightly sealed container.[9]

Conclusion

Spiro[2.4]heptane-1-carboxylic acid is a valuable building block for the synthesis of complex
molecules with potential applications in medicinal chemistry and materials science. Its rigid,
three-dimensional structure makes it an attractive scaffold for the design of novel compounds.
A thorough understanding of its chemical properties, spectroscopic characteristics, and safe
handling procedures is essential for its effective utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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